Cas no 941891-95-8 (N-(4-acetamidophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-acetamidophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• CAS No: 941891-95-8
• MF: C₂₃H₂₄N₄O₄S₂
• MW: 484.591062545776
• CID: 6147293
• PubChem ID: 16898747
• Update Time: 2025-05-20

N-(4-acetamidophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• N-(4-acetamidophenyl)-2-((4-(2-((2-ethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide
• 941891-95-8
• N-(4-acetamidophenyl)-2-[(4-{[(2-ethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]acetamide
• 2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2-ethoxyphenyl)acetamide
• AKOS024640863
• F2335-0228

• Inchi： 1S/C23H24N4O4S2/c1-3-31-20-7-5-4-6-19(20)27-21(29)12-18-13-32-23(26-18)33-14-22(30)25-17-10-8-16(9-11-17)24-15(2)28/h4-11,13H,3,12,14H2,1-2H3,(H,24,28)(H,25,30)(H,27,29)
• InChI Key： AVGAUEGZAHUKAZ-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NC1C=CC=CC=1OCC)=O)SCC(NC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 484.12389761g/mol
• Monoisotopic Mass: 484.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 163Ų

Additional information on N-(4-acetamidophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

Comprehensive Overview of N-(4-acetamidophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS No. 941891-95-8)

N-(4-acetamidophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS 941891-95-8) is a specialized organic compound featuring a unique molecular architecture combining acetamide, thiazole, and carbamoyl functional groups. This structurally complex molecule has garnered attention in pharmaceutical and biochemical research due to its potential as a scaffold for drug development. The compound's multi-functional design allows for diverse interactions with biological targets, making it particularly interesting for researchers exploring novel therapeutic agents.

The molecular structure of N-(4-acetamidophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide incorporates several pharmacologically relevant features. The presence of both thiazole and acetamide moieties suggests potential bioactivity, as these groups are commonly found in various FDA-approved drugs. Current research trends indicate growing interest in such heterocyclic compounds for their applications in targeted therapies, particularly in areas like inflammation modulation and enzyme inhibition.

From a chemical perspective, CAS 941891-95-8 demonstrates interesting physicochemical properties. The compound's solubility profile, influenced by its polar functional groups, makes it suitable for various formulation approaches. Researchers are particularly interested in how the ethoxyphenyl segment affects the molecule's lipophilicity and membrane permeability - crucial factors in drug design. Recent publications have highlighted similar compounds as potential candidates for addressing current medical challenges, aligning with the growing demand for innovative therapeutic solutions.

The synthesis of N-(4-acetamidophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide involves multi-step organic reactions, with careful attention to the formation of its thiazole core and subsequent functionalization. Process optimization for this compound is an active area of investigation, as the pharmaceutical industry seeks more efficient methods to produce complex molecules. The compound's structural complexity offers opportunities for medicinal chemistry modifications, allowing researchers to explore various derivatives with potentially enhanced biological activities.

In the context of current scientific trends, CAS 941891-95-8 represents the type of sophisticated molecular architecture that's increasingly important in modern drug discovery. The integration of computational chemistry and AI-assisted drug design has made compounds like this more accessible for virtual screening and property prediction. This aligns with the pharmaceutical industry's shift toward structure-based drug design and personalized medicine approaches.

Quality control and characterization of N-(4-acetamidophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) are commonly employed to verify the compound's purity and structural integrity. These quality assurance measures are particularly crucial for research applications where compound consistency directly impacts experimental outcomes.

The commercial availability of CAS 941891-95-8 through specialty chemical suppliers has facilitated its use in various research settings. Current market trends show increasing demand for such research-grade compounds, driven by expanding pharmaceutical R&D activities worldwide. The compound's potential applications in drug discovery pipelines make it a valuable asset for academic and industrial laboratories focused on developing new therapeutic entities.

Storage and handling of N-(4-acetamidophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide require standard laboratory precautions for organic compounds. While not classified as hazardous under normal research conditions, proper storage in controlled environments helps maintain the compound's stability over extended periods. This is particularly important for long-term research projects where batch consistency is essential.

Future research directions for CAS 941891-95-8 may explore its potential as a chemical probe or lead compound in various therapeutic areas. The growing emphasis on precision medicine and targeted therapies creates opportunities for structurally sophisticated molecules like this one. Additionally, the compound's modular design allows for systematic structural modifications, enabling researchers to explore structure-activity relationships in specific biological contexts.

In conclusion, N-(4-acetamidophenyl)-2-(4-{(2-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS 941891-95-8) represents an interesting case study in modern medicinal chemistry and pharmaceutical research. Its complex structure and potential biological relevance make it a compound of significant interest to researchers exploring new therapeutic possibilities. As the field of drug discovery continues to evolve, compounds with such sophisticated architectures will likely play increasingly important roles in addressing unmet medical needs.